Cas no 777-28-6 (3-(2,4-Difluorophenoxy)propanoic Acid)

• Product Name: 3-(2,4-Difluorophenoxy)propanoic Acid
• CAS No: 777-28-6
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• MDL: MFCD01764783
• CID: 578014
• Update Time: 2025-06-08

3-(2,4-Difluorophenoxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(2,4-difluorophenoxy)-
• 3-(2,4-DIFLUOROPHENOXY)PROPANOIC ACID
• 3-(2,4-difluoro-phenoxy)-propionic acid
• 3-(2,4-Difluor-phenoxy)-propionsaeure
• AC1L71ID
• AC1Q75PG
• AC1Q75PV
• AG-H-11225
• Maybridge3_006594
• NSC190627
• Oprea1_552623
• SureCN1520326
• 3-(2,4-Difluorophenoxy)propanoic Acid

• MDL： MFCD01764783
• Inchi： 1S/C9H8F2O3/c10-6-1-2-8(7(11)5-6)14-4-3-9(12)13/h1-2,5H,3-4H2,(H,12,13)
• InChI Key： KELQPDLVHXMGBI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCCC(=O)O)F

Computed Properties

• Exact Mass: 202.04414
• Monoisotopic Mass: 202.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.352
• Boiling Point: 290.6°C at 760 mmHg
• Flash Point: 129.6°C
• Refractive Index: 1.497
• PSA: 46.53
• LogP: 1.81830

Additional information on 3-(2,4-Difluorophenoxy)propanoic Acid

Professional Introduction to 3-(2,4-Difluorophenoxy)propanoic Acid (CAS No. 777-28-6)

3-(2,4-Difluorophenoxy)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 777-28-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its versatile applications in the synthesis of various bioactive molecules and its potential in drug development. The unique structural features of 3-(2,4-Difluorophenoxy)propanoic acid, particularly the presence of fluorine atoms at the 2 and 4 positions of the phenyl ring, contribute to its distinctive chemical properties and reactivity, making it a valuable intermediate in organic synthesis.

The molecular structure of 3-(2,4-Difluorophenoxy)propanoic acid consists of a propanoic acid moiety linked to a phenoxy group, which is further substituted with two fluorine atoms. This substitution pattern enhances the compound's lipophilicity and metabolic stability, attributes that are highly desirable in pharmaceutical applications. The fluorine atoms also influence the electronic distribution across the molecule, affecting its interactions with biological targets such as enzymes and receptors.

In recent years, 3-(2,4-Difluorophenoxy)propanoic acid has been extensively studied for its role in the development of novel therapeutic agents. Its structural framework serves as a key intermediate in the synthesis of various pharmacophores, including those targeting inflammatory diseases, infectious disorders, and even certain types of cancer. The compound's ability to undergo selective modifications at multiple sites allows chemists to tailor its properties for specific biological activities.

One of the most compelling aspects of 3-(2,4-Difluorophenoxy)propanoic acid is its utility in designing molecules that exhibit enhanced binding affinity and selectivity towards therapeutic targets. For instance, researchers have leveraged this compound to develop inhibitors of enzymes involved in metabolic pathways relevant to diabetes and obesity. The fluorine atoms in the phenyl ring enhance the compound's interactions with these enzymes by increasing hydrophobic interactions and reducing solubility in water, thereby improving oral bioavailability.

The pharmaceutical industry has also explored the use of 3-(2,4-Difluorophenoxy)propanoic acid in the development of antiviral and antibacterial agents. Its structural motif has been incorporated into molecules designed to disrupt viral replication mechanisms or inhibit bacterial enzyme activity. These efforts have been particularly promising in addressing emerging infectious diseases where traditional antibiotics are becoming less effective due to resistance mechanisms.

Beyond its applications in drug development, 3-(2,4-Difluorophenoxy)propanoic acid has found utility in materials science and agrochemicals. Its unique chemical properties make it a valuable building block for synthesizing advanced materials with specific functionalities. Additionally, derivatives of this compound have been investigated for their potential as herbicides or pesticides, offering new solutions for agricultural challenges.

The synthesis of 3-(2,4-Difluorophenoxy)propanoic acid typically involves multi-step organic reactions that require careful control of reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to optimize the production process. These methods not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

The safety profile of 3-(2,4-Difluorophenoxy)propanoic acid is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety during synthesis and handling. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas or controlled environments.

In conclusion, 3-(2,4-Difluorophenoxy)propanoic acid(CAS No. 777-28-6) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and chemical properties make it an indispensable tool for researchers developing innovative solutions to global health challenges. As scientific understanding advances, the potential applications of this compound are expected to expand further, driving innovation across multiple disciplines.